Cas no 2305185-08-2 (rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine)
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-6762386
- 2305185-08-2
- rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine
-
- Inchi: 1S/C9H17N/c10-9-6-7-4-2-1-3-5-8(7)9/h7-9H,1-6,10H2/t7-,8-,9+/m0/s1
- InChI Key: XRKZDWVJLZXXMB-XHNCKOQMSA-N
- SMILES: N[C@@H]1C[C@@H]2CCCCC[C@@H]21
Computed Properties
- Exact Mass: 139.136099547g/mol
- Monoisotopic Mass: 139.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6762386-0.05g |
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine |
2305185-08-2 | 95.0% | 0.05g |
$912.0 | 2025-03-13 | |
| Enamine | EN300-6762386-0.1g |
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine |
2305185-08-2 | 95.0% | 0.1g |
$956.0 | 2025-03-13 | |
| Enamine | EN300-6762386-0.25g |
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine |
2305185-08-2 | 95.0% | 0.25g |
$999.0 | 2025-03-13 | |
| Enamine | EN300-6762386-0.5g |
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine |
2305185-08-2 | 95.0% | 0.5g |
$1043.0 | 2025-03-13 | |
| Enamine | EN300-6762386-1.0g |
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine |
2305185-08-2 | 95.0% | 1.0g |
$1086.0 | 2025-03-13 | |
| Enamine | EN300-6762386-2.5g |
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine |
2305185-08-2 | 95.0% | 2.5g |
$2127.0 | 2025-03-13 | |
| Enamine | EN300-6762386-5.0g |
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine |
2305185-08-2 | 95.0% | 5.0g |
$3147.0 | 2025-03-13 | |
| Enamine | EN300-6762386-10.0g |
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine |
2305185-08-2 | 95.0% | 10.0g |
$4667.0 | 2025-03-13 |
rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine
Comprehensive Overview of rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine (CAS No. 2305185-08-2)
The compound rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine (CAS No. 2305185-08-2) is a bicyclic amine with significant potential in pharmaceutical and chemical research. Its unique structural features, including the bicyclo[5.2.0]nonane framework and stereochemical complexity, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and pain management.
One of the most searched questions related to rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine is its synthesis method and stereoselective control. The compound's stereochemistry, denoted by the (1R,7R,8S) configuration, is critical for its biological activity. Recent advancements in asymmetric synthesis and catalysis have enabled more efficient production of such stereochemically complex molecules, addressing the growing demand for high-purity intermediates in medicinal chemistry.
Another hot topic in the scientific community is the applications of bicyclic amines in drug design. rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine is often discussed in the context of GPCR-targeted therapies and enzyme inhibition. Its rigid bicyclic structure provides a unique scaffold for modulating protein-ligand interactions, which is particularly relevant for diseases like neurodegenerative disorders and chronic inflammation. These applications align with current trends in precision medicine and personalized therapeutics.
The compound's physicochemical properties, such as solubility, stability, and logP value, are also frequently searched by researchers. Understanding these parameters is essential for optimizing drug delivery systems and formulation development. Recent studies have highlighted the importance of bicyclic amines in improving blood-brain barrier (BBB) penetration, a key challenge in CNS drug development. This makes rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine a promising candidate for further investigation.
In addition to its pharmaceutical applications, rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine has garnered attention in material science. Its rigid structure and functional groups make it suitable for designing advanced polymers and catalysts. The compound's potential in supramolecular chemistry and molecular recognition is another area of active research, reflecting the interdisciplinary nature of modern chemical sciences.
From a safety and regulatory perspective, rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine is not classified as a hazardous substance under current guidelines. However, researchers are advised to follow standard laboratory protocols when handling this compound. Its toxicity profile and environmental impact are subjects of ongoing studies, emphasizing the importance of green chemistry principles in its synthesis and application.
The growing interest in rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine is also evident in patent literature and academic publications. Recent patents highlight its use in novel therapeutic agents, while peer-reviewed journals explore its mechanistic insights and structure-activity relationships (SAR). These developments underscore the compound's potential to address unmet medical needs and drive innovation in the life sciences.
In conclusion, rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine (CAS No. 2305185-08-2) represents a fascinating area of research with broad implications for drug discovery, material science, and chemical biology. Its unique structural features and versatile applications make it a compound of significant interest to scientists and industry professionals alike. As research continues to uncover its full potential, this bicyclic amine is poised to play a pivotal role in advancing both scientific knowledge and practical innovations.
2305185-08-2 (rac-(1R,7R,8S)-bicyclo[5.2.0]nonan-8-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)